Cas no 2228120-69-0 (methyl 2-amino-3-cyclobutyl-3-methylbutanoate)

• Product Name: methyl 2-amino-3-cyclobutyl-3-methylbutanoate
• CAS No: 2228120-69-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5804381
• PubChem ID: 165970115
• Update Time: 2025-06-13

methyl 2-amino-3-cyclobutyl-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-cyclobutyl-3-methylbutanoate
• 2228120-69-0
• EN300-1804020

• Inchi： 1S/C10H19NO2/c1-10(2,7-5-4-6-7)8(11)9(12)13-3/h7-8H,4-6,11H2,1-3H3
• InChI Key： NTMIBJDUOQLDFA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1CCC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-cyclobutyl-3-methylbutanoate

Methyl 2-amino-3-cyclobutyl-3-methylbutanoate (CAS No. 2228120-69-0): A Comprehensive Overview

Methyl 2-amino-3-cyclobutyl-3-methylbutanoate, identified by its CAS number 2228120-69-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a cyclobutyl ring and an amino acid derivative moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The detailed exploration of its chemical properties, synthetic pathways, and emerging applications in modern research will be discussed in this comprehensive overview.

The molecular structure of methyl 2-amino-3-cyclobutyl-3-methylbutanoate consists of a methyl ester group attached to a beta-amino acid derivative with a cyclobutyl substituent at the third carbon position. This structural configuration imparts distinct physicochemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both polar and nonpolar functional groups enhances its solubility and reactivity, making it adaptable for various chemical transformations.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from structurally diverse compounds. Among these, β-amino acid derivatives have emerged as pivotal scaffolds due to their ability to mimic natural amino acids while exhibiting enhanced pharmacological activity. The cyclobutyl moiety in methyl 2-amino-3-cyclobutyl-3-methylbutanoate contributes to steric hindrance, which can be strategically employed to modulate binding affinity and selectivity in drug design.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to emulate the biological activity of peptides while circumventing their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The cyclobutyl ring provides rigidity to the molecular framework, enhancing stability and bioavailability. This feature has been particularly exploited in the development of protease inhibitors and other enzyme-targeting agents.

Recent advancements in computational chemistry have further highlighted the potential of methyl 2-amino-3-cyclobutyl-3-methylbutanoate as a lead compound. Molecular docking studies have demonstrated its binding interactions with various biological targets, including kinases and transcription factors. These interactions are critical for understanding its pharmacological profile and for designing derivatives with improved efficacy. The integration of machine learning algorithms has accelerated the process of identifying promising candidates for further optimization.

The synthesis of methyl 2-amino-3-cyclobutyl-3-methylbutanoate presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have enabled more efficient and scalable syntheses. For instance, asymmetric hydrogenation techniques have been employed to introduce chirality into the cyclobutyl ring, which is essential for achieving enantiopure products with desired biological activity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups makes it a versatile precursor for polymers and coatings that exhibit enhanced mechanical strength and thermal stability. Researchers are exploring its potential use in developing advanced materials for aerospace and automotive industries, where such properties are highly desirable.

The regulatory landscape surrounding methyl 2-amino-3-cyclobutyl-3-methylbutanoate is another critical consideration. As a chemical intermediate used in drug development, it must comply with stringent quality control standards set by agencies such as the FDA and EMA. Manufacturers must ensure that impurities are minimized and that batch-to-batch consistency is maintained. Good Manufacturing Practices (GMP) are rigorously followed to guarantee the safety and efficacy of final pharmaceutical products.

The future prospects for methyl 2-amino-3-cyclobutyl-3-methylbutanoate are vast, driven by ongoing research efforts aimed at expanding its utility across multiple domains. Collaborative initiatives between academia and industry are expected to yield novel derivatives with tailored properties for specific therapeutic applications. Furthermore, green chemistry principles are being increasingly adopted to develop sustainable synthetic routes that minimize environmental impact.

In conclusion, methyl 2-amino-3-cyclobutyl-3-methylbutanoate (CAS No. 2228120-69-0) represents a fascinating compound with broad implications in pharmaceuticals, materials science, and beyond. Its unique structural features offer opportunities for innovation in drug design and material engineering. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an integral role in advancing scientific discovery.